methyl (4S,5E,6S)-5-ethylidene-4-[2-[2-[4-[2-[(2S,3E,4S)-3-ethylidene-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-4-yl]acetyl]oxyphenyl]ethoxy]-2-oxoethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate

• Molecular Formula: C42H54O22
• Molecular Weight: 910.9 g/mol
• IUPAC Name: methyl (4S,5E,6S)-5-ethylidene-4-[2-[2-[4-[2-[(2S,3E,4S)-3-ethylidene-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-4-yl]acetyl]oxyphenyl]ethoxy]-2-oxoethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
• InChI: InChI=1S/C42H54O22/c1-5-21-23(25(37(53)55-3)17-58-39(21)63-41-35(51)33(49)31(47)27(15-43)61-41)13-29(45)57-12-11-19-7-9-20(10-8-19)60-30(46)14-24-22(6-2)40(59-18-26(24)38(54)56-4)64-42-36(52)34(50)32(48)28(16-44)62-42/h5-10,17-18,23-24,27-28,31-36,39-44,47-52H,11-16H2,1-4H3/b21-5+,22-6+/t23-,24-,27+,28+,31+,32+,33-,34-,35+,36+,39-,40-,41-,42-/m0/s1
• InChI Key: ALDOLERJIYTYDY-CLEQCBGDSA-N
• Isomeric SMILES: C/C=C/1\[C@@H](C(=CO[C@H]1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)OC)CC(=O)OCCC3=CC=C(C=C3)OC(=O)C[C@@H]\4C(=CO[C@H](/C4=C/C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C(=O)OC
• SMILES: CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)OCCC3=CC=C(C=C3)OC(=O)CC4C(=COC(C4=CC)OC5C(C(C(C(O5)CO)O)O)O)C(=O)OC
• Synonyms: Forssman glycolipid; GL-4; GL-5; globopentaosylceramide; para-Forssman glycolipid

Description

Methyl (4S,5E,6S)-5-ethylidene-4-[2-[2-[4-[2-[(2S,3E,4S)-3-ethylidene-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-4-yl]acetyl]oxyphenyl]ethoxy]-2-oxoethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate is a terpene glycoside.

Scientific Research Applications

1. Structural Analysis and Synthesis

The structural analysis and synthesis of compounds related to NCGC00169398-02_C42H54O22_2H-Pyran-4-acetic acid have been a focus of research. For instance, Wei et al. (2006) studied the synthesis and molecular structure of a related compound, providing insights into its crystal structure and stability features (Wei et al., 2006).

2. Biological Activities

Research has also explored the biological activities of similar compounds. Oh et al. (2002) identified a compound from Erigeron annuus with germination inhibitory properties, revealing the potential agricultural applications of these compounds (Oh et al., 2002).

3. Catalytic Applications

The use of acetic acid functionalized compounds in catalysis has been investigated. Moosavi‐Zare et al. (2016) demonstrated the application of an acetic acid functionalized catalyst in the synthesis of spiro-pyran derivatives, highlighting its potential in synthetic chemistry and medicine (Moosavi‐Zare et al., 2016).

4. Chemical Reactions and Properties

The chemical reactions and properties of pyran-acetic acid derivatives have been a subject of study. Li et al. (2020) developed a method for synthesizing pyrrolo[3,2-c]pyridin-4-one derivatives using acetic acid, indicating the versatility of these compounds in chemical synthesis (Li et al., 2020).